2-(3-Methoxyphenyl)-3,5,6,7,8,9-hexahydrocyclohepta[2,3]thieno[2,4-b]pyrimidin-4-one

• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 5-(3-methoxyphenyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C18H18N2O2S/c1-22-12-7-5-6-11(10-12)16-19-17(21)15-13-8-3-2-4-9-14(13)23-18(15)20-16/h5-7,10H,2-4,8-9H2,1H3,(H,19,20,21)
• InChI Key: OHQNHGDOKOMLFS-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NC3=C(C4=C(S3)CCCCC4)C(=O)N2

Description

2-(3-methoxyphenyl)-3,5,6,7,8,9-hexahydrocyclohepta[2,3]thieno[2,4-b]pyrimidin-4-one is an organic heterobicyclic compound, an organosulfur heterocyclic compound and an organonitrogen heterocyclic compound.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

• Antimicrobial and Anti-inflammatory Agents : Thienopyrimidine derivatives, including compounds related to 2-(3-Methoxyphenyl)-3,5,6,7,8,9-hexahydrocyclohepta[2,3]thieno[2,4-b]pyrimidin-4-one, have been synthesized and tested as potential antimicrobial and anti-inflammatory agents. These compounds have shown significant activity against fungi, bacteria, and inflammation (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).

• Antibacterial and Antifungal Effects : Certain derivatives of thieno[2,3-d]pyrimidin-4-one have displayed notable antibacterial and antifungal effects. These compounds were tested against various pathogenic bacteria and fungi, showing inhibitory effects similar or superior to reference drugs like Tetracycline (Gaber, Bagley, & Sherif, 2010).

Synthesis and Chemical Characterization

• Synthesis Methods : Efficient synthesis methods for 2-methoxy-thieno[2,3-d]pyrimidin-4(3H)-one, which is structurally similar to the compound , have been described. These methods involve Gewald reaction, a tandem aza-Wittig reaction, and cyclization process (Liangde Lu et al., 2012).

• Synthesis of Novel Fused Thiazolo and Pyrimido Thiazinones : Reactions involving thienopyrimidin-4(1H)-one have led to the creation of fused thiazolo[3,2-a]pyrimidinones and pyrimido[2,1-b][1,3]thiazinones, showcasing the compound's versatility in synthesizing diverse bioactive compounds (Abbas et al., 2015).

Biological and Pharmacological Studies

• Binding Affinity and Selectivity Studies : Studies on derivatives of thieno[2,3-d]pyrimidinone have evaluated their binding affinity and selectivity for certain receptors, notably the 5-HT1A receptor. These findings are important for understanding the pharmacological potential of these compounds (Modica et al., 1997).

• Antitumor Activity : Some derivatives of thieno[3,2-d]pyrimidine have been synthesized and evaluated for their antitumor activity. These compounds displayed potent anticancer activity against several human cancer cell lines, indicating the therapeutic potential of these derivatives (Hafez & El-Gazzar, 2017).